N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide

• IUPAC Name: N-[(2-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H13N3O3S/c22-17(14-9-5-7-12-6-1-2-8-13(12)14)20-18(25)19-15-10-3-4-11-16(15)21(23)24/h1-11H,(H2,19,20,22,25)
• InChI Key: BSDWKIZSAZPSJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide, also known as NPTN, is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide exerts its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation, such as topoisomerase II and carbonic anhydrase IX. Additionally, N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has been found to inhibit the formation of beta-amyloid plaques by reducing the activity of beta-secretase, an enzyme involved in the production of beta-amyloid. Furthermore, N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has been shown to reduce the production of reactive oxygen species by activating the antioxidant enzyme superoxide dismutase.
Biochemical and Physiological Effects:
N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has been found to possess various biochemical and physiological effects, including anti-tumor, neuroprotective, and antioxidant properties. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has been found to protect neurons from oxidative stress and prevent the formation of beta-amyloid plaques, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has several advantages for use in lab experiments, including its high purity, stability, and solubility in water. However, its limitations include its high cost and limited availability, which may hinder its widespread use in scientific research.

Future Directions

There are several potential future directions for N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide research, including the development of more efficient synthesis methods to reduce its cost and increase its availability. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects and to identify its potential applications in other diseases. Furthermore, the development of N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide-based drug delivery systems could enhance its therapeutic efficacy and reduce its toxicity.

Scientific Research Applications

N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to possess anti-tumor properties by inhibiting the growth and proliferation of cancer cells. Additionally, N-{[(2-nitrophenyl)amino]carbonothioyl}-1-naphthamide has been found to possess neuroprotective effects by preventing the formation of beta-amyloid plaques, which are associated with Alzheimer's disease, and by reducing the production of reactive oxygen species, which contribute to the development of Parkinson's disease.